2-(3,4-Dimethoxybenzoyl)-5-methylpyridine

• IUPAC Name: (3,4-dimethoxyphenyl)-(5-methylpyridin-2-yl)methanone
• InChI: InChI=1S/C15H15NO3/c1-10-4-6-12(16-9-10)15(17)11-5-7-13(18-2)14(8-11)19-3/h4-9H,1-3H3
• InChI Key: GJAMQHUJXDIWMP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN=C(C=C1)C(=O)C2=CC(=C(C=C2)OC)OC
• Molecular Formula: C15H15NO3
• Molecular Weight: 257.28 g/mol

Description

2-(3,4-Dimethoxybenzoyl)-5-methylpyridine, also known as DMBMP, is an aromatic organic compound that is used in a variety of applications, particularly in the field of scientific research. This compound is a derivative of pyridine, a heterocyclic aromatic compound that is used in the synthesis of many other compounds. DMBMP is an important intermediate in the synthesis of a wide range of pharmaceuticals, dyes, and other organic compounds.

Scientific Research Applications

• Photochemical Applications : The study by Taylor and Kan (1963) on the photochemical dimerization of 2-aminopyridines and 2-pyridones highlights the potential of similar compounds in photochemical applications. This research discusses the formation of 1,4-dimers upon ultraviolet irradiation, which can be interrelated through hydrolysis, pointing towards applications in photochemistry and synthesis of complex molecules (Taylor & Kan, 1963).

• Supramolecular Chemistry : Khalib et al. (2014) investigated hydrogen-bonded supramolecular associations in organic acid–base salts, including those with pyridine derivatives. These studies contribute to understanding the formation and structure of molecular salts, which are crucial in supramolecular chemistry and crystal engineering (Khalib et al., 2014).

• Coordination Polymers : Pedireddi and Varughese (2004) studied the solvent-dependent formation of coordination polymers with cobalt complexes. Such research is relevant for the development of novel materials with potential applications in catalysis, magnetism, and gas storage (Pedireddi & Varughese, 2004).

• Molecular Structure Analysis : Yılmaz et al. (2020) focused on the molecular structure, X-ray diffractions, and DFT calculations of a pyridine derivative. This type of research is fundamental in drug design, material science, and understanding the properties of new compounds (Yılmaz et al., 2020).

• Liquid Crystal Behavior : Martinez-Felipe et al. (2016) conducted an FT-IR spectroscopic study of hydrogen bonding in liquid crystalline mixtures containing bipyridines. This research is significant for the development of advanced materials in displays and sensors (Martinez-Felipe et al., 2016).

Mechanism of Action

Target of Action

The compound is structurally related to 3,4-dimethoxybenzoic acid , which is known to interact with various biological entities.

Mode of Action

Compounds with similar structures have been shown to interact with their targets in a variety of ways, including binding to active sites, altering protein conformation, or modulating signal transduction pathways .

Biochemical Pathways

It is known that similar compounds can influence a variety of biochemical processes, such as oxidative stress response and cellular metabolism .

Pharmacokinetics

The compound’s solubility and stability can be influenced by the presence of the 3,4-dimethoxybenzyl group .

Result of Action

Similar compounds have been shown to exhibit a range of biological activities, including antioxidant and antibacterial effects .

Action Environment

The action, efficacy, and stability of 2-(3,4-Dimethoxybenzoyl)-5-methylpyridine can be influenced by various environmental factors . For instance, the presence of certain ions or pH levels can affect the compound’s solubility and stability .